1-[4-(6,8-Dibromo-2-oxochromen-3-yl)-1,3-thiazol-2-yl]pyrrolidine-2,5-dione

• IUPAC Name: 1-[4-(6,8-dibromo-2-oxochromen-3-yl)-1,3-thiazol-2-yl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C16H8Br2N2O4S/c17-8-3-7-4-9(15(23)24-14(7)10(18)5-8)11-6-25-16(19-11)20-12(21)1-2-13(20)22/h3-6H,1-2H2
• InChI Key: OOQBBBFEDSTBBK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)C2=NC(=CS2)C3=CC4=CC(=CC(=C4OC3=O)Br)Br
• Molecular Formula: C16H8Br2N2O4S
• Molecular Weight: 484.1 g/mol

Description

1-[4-(6,8-Dibromo-2-oxochromen-3-yl)-1,3-thiazol-2-yl]pyrrolidine-2,5-dione is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as DBTP, and it has been found to possess unique properties that make it ideal for use in scientific research.

Mechanism of Action

The mechanism of action of DBTP is not yet fully understood, but it is believed to interact with various biological targets in the body. Some studies have suggested that DBTP may act as a potent inhibitor of certain enzymes, while others have suggested that it may interact with specific receptors in the body.
Biochemical and Physiological Effects:
DBTP has been found to have various biochemical and physiological effects on the body. Some studies have suggested that it may have anti-inflammatory properties, while others have suggested that it may have antioxidant effects. DBTP has also been found to have neuroprotective effects, which make it a potential candidate for the treatment of various neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using DBTP in lab experiments is its unique properties, which make it an ideal compound for studying various biological processes. However, DBTP also has certain limitations, such as its potential toxicity and the difficulty of synthesizing it in large quantities.

Future Directions

There are many potential future directions for research involving DBTP. One area of research that is currently being explored is the development of new drugs and treatments for various diseases using DBTP as a starting point. Another area of research is the development of new materials with unique properties using DBTP as a building block. Additionally, further studies are needed to fully understand the mechanism of action of DBTP and its potential applications in various fields.
In conclusion, 1-[4-(6,8-Dibromo-2-oxochromen-3-yl)-1,3-thiazol-2-yl]pyrrolidine-2,5-dione is a chemical compound with unique properties that make it an ideal candidate for use in various scientific research applications. While there is still much to learn about this compound, it has the potential to make significant contributions to the fields of medicinal chemistry, materials science, and beyond.

Synthesis Methods

The synthesis of DBTP involves a complex process that requires a high level of expertise and precision. The most common method of synthesizing DBTP involves the reaction of 6,8-dibromo-2-oxochromene-3-carbaldehyde with 1,3-thiazol-2-amine and pyrrolidine-2,5-dione. The reaction is carried out under controlled conditions, and the resulting product is purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

The unique properties of DBTP make it an ideal compound for use in various scientific research applications. One of the primary uses of DBTP is in the field of medicinal chemistry, where it is used to develop new drugs and treatments for various diseases. DBTP has also been found to be useful in the field of materials science, where it is used to develop new materials with unique properties.